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Compound of Interest

Compound Name: Promolate

Cat. No.: B1214199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Promolate, also known by its synonyms Mebetus and Morphethylbutyne, is a chemical

compound with the formula C₁₆H₂₃NO₄ and a molecular weight of 293.36 g/mol . Its chemical

name is 2-(4-Morpholinyl)ethyl 2-methyl-2-phenoxypropanoate. To ensure accurate and

reproducible results in pre-clinical and other research applications, the proper preparation of a

stock solution is of paramount importance. This document provides a detailed standard

operating procedure (SOP) for the preparation of a Promolate stock solution. Due to the

limited availability of public data on the specific solubility and stability of Promolate in common

laboratory solvents, this protocol emphasizes the necessity of preliminary solubility and stability

testing.

Physicochemical Properties and Handling
A summary of the known properties and handling recommendations for Promolate is provided

below.
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Property Value/Recommendation

Molecular Formula C₁₆H₂₃NO₄

Molecular Weight 293.36 g/mol

Appearance Solid powder

Storage (Solid)

Short term (days to weeks): 0-4°C, dry and dark.

Long term (months to years): -20°C, dry and

dark.

Solubility

Data not currently available. Preliminary testing

in common solvents such as DMSO, ethanol,

and sterile water is required.

Solution Stability

Data not currently available. It is recommended

to prepare fresh solutions or conduct stability

studies for long-term storage.

Experimental Protocol: Promolate Stock Solution
Preparation
This protocol outlines a general procedure for preparing a stock solution of Promolate.

Researchers should first perform small-scale solubility tests to determine the most appropriate

solvent.

Materials:

Promolate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Ethanol (anhydrous, 200 proof)

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)
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Calibrated analytical balance

Calibrated pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator or water bath

Procedure:

Preliminary Solubility Test (Small Scale):

Weigh a small, known amount of Promolate (e.g., 1-5 mg) into three separate

microcentrifuge tubes.

To the first tube, add a small volume of DMSO (e.g., 100 µL). To the second, add ethanol,

and to the third, add sterile water.

Vortex each tube thoroughly for at least 2 minutes.

Visually inspect for complete dissolution. If the compound does not dissolve, gentle

warming in a water bath (not exceeding 40°C) or sonication may be attempted.

Based on this test, select the solvent that provides the best solubility for the desired stock

concentration.

Stock Solution Preparation (Example for a 10 mM Stock in DMSO):

Calculation: To prepare a 10 mM stock solution, the required mass of Promolate is

calculated as follows:

Volume of solvent (L) × Desired concentration (mol/L) × Molecular Weight ( g/mol ) =

Mass (g)

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

0.001 L × 0.01 mol/L × 293.36 g/mol = 0.0029336 g = 2.93 mg
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Accurately weigh 2.93 mg of Promolate powder and place it in a sterile conical tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex until the Promolate is completely dissolved. Gentle

warming or sonication may be used if necessary, as determined in the preliminary test.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage. Based on general handling

recommendations for solid compounds, a frozen solution is likely to be more stable.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Promolate.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before

handling.

Visual Representations
Experimental Workflow for Promolate Stock Solution Preparation
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Workflow for Promolate Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a Promolate stock solution.

Logical Relationship for Solvent Selection
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Solvent Selection Logic

Start: Need Promolate Stock Solution

Is Solubility Data Available?

Perform Preliminary
Solubility Test

No

Select Optimal Solvent
(e.g., DMSO, Ethanol)

Yes

Proceed to Prepare
Stock Solution

Click to download full resolution via product page

Caption: Decision-making process for selecting a suitable solvent for Promolate.

Disclaimer: This document provides a general guideline for the preparation of a Promolate
stock solution based on standard laboratory practices. Due to the lack of specific published

data on the solubility and stability of Promolate, it is the end-user's responsibility to perform the

necessary validation experiments to establish a robust and reliable protocol for their specific

application.

To cite this document: BenchChem. [Application Notes and Protocols: Standard Operating
Procedure for Promolate Stock Solution Preparation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1214199#standard-operating-
procedure-for-promolate-stock-solution-preparation]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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